Cas no 864845-15-8 (4-bromo-1H-indazol-3-ol)

4-Bromo-1H-indazol-3-ol is a brominated indazole derivative with a hydroxyl group at the 3-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features enable selective functionalization, facilitating the development of biologically active compounds, particularly in medicinal chemistry. The bromine substituent enhances reactivity for cross-coupling reactions, while the hydroxyl group allows for further derivatization. This compound is valued for its potential applications in the synthesis of kinase inhibitors and other therapeutic agents. High purity and well-defined reactivity make it a reliable building block for researchers seeking to explore indazole-based scaffolds in drug discovery and chemical studies.
4-bromo-1H-indazol-3-ol structure
4-bromo-1H-indazol-3-ol structure
Product Name:4-bromo-1H-indazol-3-ol
CAS No:864845-15-8
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD13176950
CID:1057209
Update Time:2025-05-28

4-bromo-1H-indazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-indazol-3(2H)-one
    • 4-BROMO-1,2-DIHYDRO-3H-INDAZOL-3-ONE
    • 4-bromo-1,2-dihydroindazol-3-one
    • 4-Bromo-1H-indazol-3-ol
    • 4-Bromo-3-hydroxy (1H)indazole
    • QC-2844
    • 3H-INDAZOL-3-ONE, 4-BROMO-1,2-DIHYDRO-
    • 4-Bromo-1-H-indazol-3-ol
    • AOSWBTIWUXRHRT-UHFFFAOYSA-N
    • 6101AJ
    • PB19342
    • FCH1380143
    • SY020829
    • AK141107
    • OR305558
    • AX8269056
    • 4-BROMO-2,3-DIHYDRO-1H-INDAZOL-3-
    • 4-Bromo-1,2-dihydro-3H-indazol-3-one (ACI)
    • 4-bromo-1H-indazol-3-ol
    • MDL： MFCD13176950
    • Inchi： 1S/C7H5BrN2O/c8-4-2-1-3-5-6(4)7(11)10-9-5/h1-3H,(H2,9,10,11)
    • InChI Key： AOSWBTIWUXRHRT-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC=CC=2Br)NN1

Computed Properties

  • Exact Mass: 211.95900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • PSA: 48.91000
  • LogP: 2.03100

4-bromo-1H-indazol-3-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-1H-indazol-3-ol Pricemore >>

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4-bromo-1H-indazol-3-ol Production Method

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